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Compound of Interest

3,3-Bis(methoxymethyl)-2,6-
Compound Name:
dimethylheptane

Cat. No.: B164586

For laboratory professionals, researchers, and scientists engaged in drug development, the
proper handling and disposal of chemical reagents are paramount to ensuring a safe and
compliant laboratory environment. This document provides essential safety and logistical
information for the disposal of 3,3-Bis(methoxymethyl)-2,6-dimethylheptane (CAS Number:
129228-11-1), a flammable and hazardous chemical compound. Adherence to these
procedures is critical for minimizing environmental impact and safeguarding personnel.

Hazard Profile and Safety Summary

3,3-Bis(methoxymethyl)-2,6-dimethylheptane is classified as a flammable liquid that is
harmful if swallowed, causes skin irritation, and can result in serious eye damage.[1][2] It is
also toxic to aquatic life with long-lasting effects.[2][3][4][5] Before handling, it is crucial to
review the full Safety Data Sheet (SDS) and be equipped with the appropriate personal
protective equipment (PPE), including gloves, and eye/face protection.[2][5]

Quantitative Data Summary

A summary of the key physical and chemical properties of 3,3-Bis(methoxymethyl)-2,6-
dimethylheptane is provided in the table below for easy reference.
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Property Value

Molecular Formula C13H2802[1][2]

Molecular Weight 216.36 g/mol [1][2]

CAS Number 129228-11-1[1][2]

Appearance Liquid[6]

Boiling Point 205.2 £ 8.0 °C at 760 mmHg[6]
Flash Point 38.1 £ 18.0 °C[6]

UN Number 1993[1]

Step-by-Step Disposal Protocol

The disposal of 3,3-Bis(methoxymethyl)-2,6-dimethylheptane must be conducted in a
manner that is compliant with local, state, and federal regulations. The following protocol
outlines the necessary steps for its safe disposal.

1. Initial Assessment and Waste Segregation:

« ldentify all waste streams containing 3,3-Bis(methoxymethyl)-2,6-dimethylheptane. This
includes pure surplus chemical, reaction mixtures, and contaminated materials (e.g., paper
towels, gloves, and glassware).

e Segregate the chemical waste from non-hazardous laboratory trash. Do not mix with
incompatible waste materials.

2. Containerization and Labeling:

o Use a dedicated, properly sealed, and clearly labeled waste container for collecting liquid
waste of 3,3-Bis(methoxymethyl)-2,6-dimethylheptane. The container must be made of a
material compatible with the chemical.

e The label should clearly indicate "Hazardous Waste" and list the full chemical name: "3,3-
Bis(methoxymethyl)-2,6-dimethylheptane”. Include the appropriate hazard pictograms
(e.g., flammable, irritant, environmental hazard).
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. Handling and Storage of Waste:

All handling of the waste must be performed in a well-ventilated area, preferably within a
chemical fume hood, while wearing appropriate PPE.

Store the sealed waste container in a designated, cool, dry, and well-ventilated secondary
containment area away from sources of ignition such as heat, sparks, and open flames.[2][4]

[5]
. Professional Disposal:

The primary method for the disposal of 3,3-Bis(methoxymethyl)-2,6-dimethylheptane is
through a licensed and certified professional waste disposal service.[1] Do not attempt to
dispose of this chemical down the drain or with regular laboratory trash.[1]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste. They will have established procedures and
contracts with qualified disposal companies.

Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) to ensure
they have all the necessary information for safe handling and transport.

. Decontamination of Labware:

Thoroughly decontaminate any reusable labware that has come into contact with 3,3-
Bis(methoxymethyl)-2,6-dimethylheptane.

Rinse the labware with a suitable solvent (e.g., acetone or ethanol) in a chemical fume hood.
The solvent rinseate must be collected and disposed of as hazardous waste.

After the initial solvent rinse, the labware can be washed with soap and water.
. Disposal of Contaminated PPE:

Contaminated disposable gloves, and other solid materials should be collected in a separate,
clearly labeled hazardous waste bag or container.

Dispose of this solid waste through the licensed professional waste disposal service.[1]
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Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 3,3-
Bis(methoxymethyl)-2,6-dimethylheptane.
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Caption: Disposal workflow for 3,3-Bis(methoxymethyl)-2,6-dimethylheptane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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